3-Cyclohexyl-3-oxopropanenitrile
Cat. No. B032226
Key on ui cas rn:
62455-70-3
M. Wt: 151.21 g/mol
InChI Key: SFILZUIMJFKTHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:19]1[O:20][CH2:21][CH2:22][CH2:23]1.[CH2:1]([Li:2])[CH2:3][CH2:4][CH3:5].[CH3:6][C:7]#[N:8].[CH:9]1([C:15](=[O:16])[O:17][CH3:18])[CH2:10][CH2:11][CH2:12][CH2:13][CH2:14]1>>[CH2:6]([C:7]#[N:8])[C:15]([CH:9]1[CH2:10][CH2:11][CH2:12][CH2:13][CH2:14]1)=[O:16]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
C1CCOC1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[Li]CCCC
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C1CCCCC1
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
N#CCC(=O)C1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
